Cas no 820208-44-4 (1,3-Benzenediacetonitrile, 5-(hydroxymethyl)-)

• Product Name: 1,3-Benzenediacetonitrile, 5-(hydroxymethyl)-
• CAS No: 820208-44-4
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 701600
• PubChem ID: 59717674
• Update Time: 2025-04-19

1,3-Benzenediacetonitrile, 5-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediacetonitrile, 5-(hydroxymethyl)-
• 2-[3-(cyanomethyl)-5-(hydroxymethyl)phenyl]acetonitrile
• SCHEMBL208982
• 2,2'-[5-(Hydroxymethyl)-1,3-phenylene]diacetonitrile
• 820208-44-4
• DTXSID00732733

• Inchi： 1S/C11H10N2O/c12-3-1-9-5-10(2-4-13)7-11(6-9)8-14/h5-7,14H,1-2,8H2
• InChI Key： YMZKAJSLQGAGAK-UHFFFAOYSA-N
• SMILES： OCC1C=C(CC#N)C=C(CC#N)C=1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.8Ų